Cas no 261722-42-3 (1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione)

• Product Name: 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione
• CAS No: 261722-42-3
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 1109995
• PubChem ID: 10964686
• Update Time: 2025-11-02

1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione
• 261722-42-3
• SCHEMBL15821689
• D74748
• 1,6-Dihydro-2H-pyrrolo[3,4-d]pyrimidine-2,4(3H)-dione
• CS-0088933
• 1,6-dihydropyrrolo[3,4-d]pyrimidine-2,4-dione

• Inchi： 1S/C6H5N3O2/c10-5-3-1-7-2-4(3)8-6(11)9-5/h1-2,7H,(H2,8,9,10,11)
• InChI Key： GSDMOPNVGUJQMT-UHFFFAOYSA-N
• SMILES： O=C1C2=CNC=C2NC(N1)=O

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione

Exploring the Versatile Applications of 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione (CAS No. 261722-42-3) in Modern Chemistry

The 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione (CAS No. 261722-42-3) is a fascinating heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure combines the features of both pyrrolo and pyrimidine rings, creating a unique molecular scaffold with diverse applications. Its dione functionality makes it particularly interesting for hydrogen bonding interactions, a property increasingly explored in drug design and supramolecular chemistry.

Recent studies highlight the compound's potential as a pharmacophore in developing kinase inhibitors, with particular relevance to cancer research. The pyrrolopyrimidine core structure appears in several FDA-approved drugs, making this derivative a valuable intermediate for medicinal chemistry. Researchers are particularly interested in how modifications to the 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione structure might enhance binding affinity to specific biological targets while maintaining favorable pharmacokinetic properties.

In materials science, the compound's heterocyclic nature offers exciting possibilities for organic electronic applications. Its conjugated system and potential for derivatization make it a candidate for organic semiconductors, particularly in the development of more efficient OLED materials. The growing demand for sustainable electronics has driven increased interest in such nitrogen-containing heterocycles, with 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione representing an important building block in this field.

The synthesis of 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione typically involves cyclization reactions starting from appropriately substituted pyrimidine precursors. Recent advancements in green chemistry have led to more sustainable synthetic routes, addressing one of the pharmaceutical industry's key challenges - reducing environmental impact while maintaining efficiency. This aligns with current trends in green synthetic methodologies that researchers frequently search for in academic databases.

Analytical characterization of this compound presents interesting challenges due to its tautomeric possibilities. The dione moiety can exist in different tautomeric forms, affecting its spectroscopic properties and reactivity. Advanced techniques like NMR crystallography have been employed to study these phenomena, providing valuable insights for researchers working with similar heterocyclic diones.

From a commercial perspective, the demand for 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has grown steadily, particularly from contract research organizations specializing in drug discovery. The compound's price and availability vary depending on purity requirements, with custom synthesis services becoming increasingly popular for specific research applications. This reflects the broader trend toward tailor-made heterocyclic compounds in modern pharmaceutical development.

The safety profile of 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has been studied extensively, with standard laboratory precautions recommended for handling. Its stability under various conditions makes it suitable for diverse research applications, though proper storage conditions should be maintained to preserve its integrity. These practical considerations are frequently searched by laboratory technicians and research students working with similar compounds.

Future research directions for this compound include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in catalysis. The combination of its rigid structure and multiple coordination sites makes it an interesting candidate for these applications. Additionally, computational studies are increasingly being used to predict new derivatives of 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione with enhanced properties, reflecting the growing integration of AI in chemical research.

For researchers seeking alternatives or related compounds, the pyrrolopyrimidine family offers numerous options with varying properties. Structure-activity relationship studies often compare 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione with similar scaffolds to understand how subtle changes affect biological activity or material properties. This comparative approach is fundamental in both medicinal chemistry and materials science.

The patent landscape surrounding 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione derivatives has expanded significantly in recent years, particularly in therapeutic applications. This intellectual property activity indicates the compound's commercial potential and serves as a valuable resource for researchers investigating prior art in this chemical space.

In academic settings, 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione serves as an excellent teaching example for heterocyclic chemistry principles. Its synthesis, reactivity, and applications demonstrate important concepts that chemistry students frequently search for when studying fused heterocyclic systems and their significance in modern chemistry.

As research continues, the full potential of 1H-Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione and its derivatives remains to be discovered. Its unique combination of structural features and reactivity positions it as an important compound in the toolkit of medicinal chemists and materials scientists alike. The growing body of literature on this compound and related structures suggests it will remain a focus of research in the coming years.